Cas no 2416222-49-4 (Sodium (3S)-1-[(tert-butoxy)carbonyl]piperidine-3-sulfinate)

• Product Name: Sodium (3S)-1-[(tert-butoxy)carbonyl]piperidine-3-sulfinate
• CAS No: 2416222-49-4
• MF: C₁₀H₁₈NNaO₄S
• MW: 271.308992862701
• CID: 6369672
• PubChem ID: 146155164
• Update Time: 2025-05-30

Sodium (3S)-1-[(tert-butoxy)carbonyl]piperidine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium;(3S)-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-sulfinate
• EN300-26677376
• 2416222-49-4
• AT29576
• SODIUM (3S)-1-[(TERT-BUTOXY)CARBONYL]PIPERIDINE-3-SULFINATE
• Sodium (3S)-1-[(tert-butoxy)carbonyl]piperidine-3-sulfinate

• Inchi： 1S/C10H19NO4S.Na/c1-10(2,3)15-9(12)11-6-4-5-8(7-11)16(13)14;/h8H,4-7H2,1-3H3,(H,13,14);/q;+1/p-1/t8-;/m0./s1
• InChI Key： UEBOYVLZCSVHQB-QRPNPIFTSA-M
• SMILES： S([C@@H]1CN(C(=O)OC(C)(C)C)CCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 271.08542351g/mol
• Monoisotopic Mass: 271.08542351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9Ų

Additional information on Sodium (3S)-1-[(tert-butoxy)carbonyl]piperidine-3-sulfinate

Comprehensive Guide to Sodium (3S)-1-[(tert-butoxy)carbonyl]piperidine-3-sulfinate (CAS No. 2416222-49-4)

The compound Sodium (3S)-1-[(tert-butoxy)carbonyl]piperidine-3-sulfinate (CAS No. 2416222-49-4) is a specialized sulfinate derivative widely used in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a piperidine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling, chiral synthesis, and drug discovery.

In recent years, the demand for high-purity sulfinate salts like Sodium (3S)-1-[(tert-butoxy)carbonyl]piperidine-3-sulfinate has surged, driven by advancements in asymmetric catalysis and green chemistry. This compound is particularly relevant in the context of sustainable synthesis, as it enables efficient C-S bond formation with minimal waste. Its stereospecificity also aligns with the growing focus on enantioselective reactions, a hot topic in modern organic chemistry.

One of the most frequently asked questions about CAS No. 2416222-49-4 is its stability and storage conditions. The compound is typically stored under inert atmospheres to prevent oxidation, a critical consideration for laboratories aiming to maintain reagent integrity. Additionally, its solubility in polar aprotic solvents like DMF or DMSO makes it versatile for diverse reaction setups, a feature highly valued in high-throughput screening applications.

The Boc-protected piperidine sulfinate structure of this compound also intersects with trending research areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These fields require precise control over molecular recognition and ligand-receptor interactions, where Sodium (3S)-1-[(tert-butoxy)carbonyl]piperidine-3-sulfinate serves as a key building block. Its compatibility with click chemistry further enhances its utility in bioconjugation strategies.

From an industrial perspective, scalability is a major concern for compounds like CAS No. 2416222-49-4. Manufacturers often optimize synthetic routes to balance cost-efficiency and environmental impact, reflecting the broader shift toward circular economy principles in chemical production. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of this sulfinate, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, Sodium (3S)-1-[(tert-butoxy)carbonyl]piperidine-3-sulfinate (CAS No. 2416222-49-4) exemplifies the intersection of cutting-edge research and practical applications. Its relevance to drug development, catalysis, and sustainable chemistry ensures its continued prominence in scientific literature and industrial workflows. For researchers exploring structure-activity relationships (SAR) or medicinal chemistry, this compound remains an indispensable tool.